6-(but-2-yn-1-yl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one

• IUPAC Name: 6-but-2-ynyl-1-methylpyrrolo[2,3-c]pyridin-7-one
• InChI: InChI=1S/C12H12N2O/c1-3-4-7-14-9-6-10-5-8-13(2)11(10)12(14)15/h5-6,8-9H,7H2,1-2H3
• InChI Key: WCJFUWVRWHEETI-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=CC2=C(C1=O)N(C=C2)C
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol

Description

The compound “6-(but-2-yn-1-yl)-1-methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one” is a heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often seen in a wide variety of applications including pharmaceuticals and materials science.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrrolo[2,3-c]pyridin-7-one core, with additional functional groups attached at the 6 position (but-2-yn-1-yl) and 1 position (methyl). The exact 3D structure would need to be determined using techniques like X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Factors like the presence and position of functional groups, the size and shape of the molecule, and the specific atoms in the heterocycle would all influence its properties.

Scientific Research Applications

Antibacterial and Antifungal Activity

• Researchers have explored the antibacterial and antifungal potential of this compound. .

Anti-Tubercular Activity

• Novel derivatives of this compound were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. .

Inhibiting Checkpoint Kinase 1 (CHK1)

• .

Anti-Inflammatory and Immune Diseases

• .

Antiulcer Properties

• .

Glucokinase Activation for Type II Diabetes

• .

Mechanism of Action

Target of Action

It is known to be used as a raw material for the drug linagliptin , which is a Dipeptidyl Peptidase-4 (DPP-4) inhibitor used in the treatment of type 2 diabetes .

Mode of Action

Linagliptin works by inhibiting the DPP-4 enzyme, which in turn increases the levels of incretin hormones, stimulates the release of insulin, and reduces the release of glucagon .

Biochemical Pathways

Incretin hormones regulate insulin secretion, delay gastric emptying, inhibit postprandial glucagon secretion, and reduce food intake .

Pharmacokinetics

Linagliptin is primarily excreted unchanged in the feces, indicating minimal metabolism .

Result of Action

As a precursor to linagliptin, it may contribute to the reduction of blood glucose levels by increasing insulin secretion and decreasing glucagon secretion .

Safety and Hazards

The safety and hazards associated with a compound like this would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to make general statements.

Future Directions

The future directions for research on a compound like this could be very broad. Potential areas could include exploring its potential uses in pharmaceuticals, materials science, or as a building block for synthesizing other complex organic compounds.